Cas no 2034480-56-1 (2-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}-3-methoxypyrazine)

• Product Name: 2-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}-3-methoxypyrazine
• CAS No: 2034480-56-1
• MF: C₁₆H₂₀N₄O₄
• MW: 332.3544
• CID: 5351517
• Update Time: 2025-07-02

2-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}-3-methoxypyrazine Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethyl-1,2-oxazol-4-yl)-[3-(3-methoxypyrazin-2-yl)oxypiperidin-1-yl]methanone
• (3,5-dimethylisoxazol-4-yl)(3-((3-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone
• 2-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}-3-methoxypyrazine

• Inchi： 1S/C16H20N4O4/c1-10-13(11(2)24-19-10)16(21)20-8-4-5-12(9-20)23-15-14(22-3)17-6-7-18-15/h6-7,12H,4-5,8-9H2,1-3H3
• InChI Key： MKHVQZKUTDUDLD-UHFFFAOYSA-N
• SMILES： O(C1C(=NC([H])=C([H])N=1)OC([H])([H])[H])C1([H])C([H])([H])N(C(C2C(C([H])([H])[H])=NOC=2C([H])([H])[H])=O)C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 438
• XLogP3: 1.3
• Topological Polar Surface Area: 90.6

Additional information on 2-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}-3-methoxypyrazine

Professional Introduction to Compound with CAS No. 2034480-56-1 and Product Name: 2-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}-3-methoxypyrazine

The compound in question, identified by the CAS number 2034480-56-1, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research. Its chemical structure, featuring a 2-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}-3-methoxypyrazine backbone, makes it a subject of intense interest for scientists exploring novel therapeutic agents. This introduction delves into the compound's chemical properties, its relevance in contemporary research, and its potential applications.

The molecular framework of this compound is characterized by a pyrazine core substituted with a methoxy group at the 3-position and an oxy-linked piperidine ring at the 2-position. The piperidine ring itself is further functionalized with a 3,5-dimethyl-1,2-oxazole-4-carbonyl moiety. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it an attractive candidate for drug discovery.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities. Pyrazines and piperidines are particularly well-studied classes of heterocycles that have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The compound under discussion combines these two motifs in a novel way, which may contribute to its potential as a lead compound for further development.

One of the most compelling aspects of this molecule is its structural complexity. The presence of multiple rings and functional groups creates numerous possibilities for interactions with biological targets. For instance, the 3,5-dimethyl-1,2-oxazole-4-carbonyl group can serve as a hydrogen bond acceptor or participate in π-stacking interactions, while the piperidine ring can engage in hydrophobic interactions or form salt bridges with biological targets. These interactions are critical for determining the compound's binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with increasing accuracy. Molecular docking studies have been particularly useful in evaluating the potential of this compound as an inhibitor or modulator of various enzymes and receptors. Preliminary simulations suggest that it may interact effectively with proteins involved in signal transduction pathways relevant to diseases such as diabetes and neurodegenerative disorders.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the pyrazine ring via condensation reactions and subsequent functionalization with the methoxy group. The introduction of the piperidine ring and the 3,5-dimethyl-1,2-oxazole-4-carbonyl moiety requires precise synthetic strategies to avoid unwanted side reactions.

In addition to its structural complexity, this compound exhibits interesting physicochemical properties that make it suitable for further development as a pharmaceutical agent. Its solubility profile is favorable for formulation into oral or injectable dosage forms, while its stability under various conditions ensures that it can be stored and transported without degradation. These properties are critical for ensuring that the compound remains effective throughout its shelf life.

The potential applications of this compound are broad and span multiple therapeutic areas. Initial studies have hinted at its activity against enzymes involved in inflammation and pain pathways. Given the growing recognition of inflammation as a key factor in many chronic diseases, this compound may have significant utility in developing anti-inflammatory therapies. Furthermore, its structural features suggest that it could also be effective against enzymes implicated in metabolic disorders.

Another area where this compound shows promise is in oncology research. Cancer cells often exhibit altered signaling pathways that can be targeted by small molecule inhibitors. The ability of this compound to interact with biological targets suggests that it may be able to modulate these pathways effectively. Preclinical studies are currently underway to evaluate its efficacy against various cancer cell lines and to assess its potential as an anticancer agent.

The development of any new pharmaceutical agent involves rigorous testing to ensure safety and efficacy before it can be approved for human use. This process typically includes preclinical studies using cell cultures and animal models followed by clinical trials involving human subjects. The unique properties of this compound make it an attractive candidate for these studies, provided that it demonstrates acceptable toxicity profiles and pharmacokinetic properties.

In conclusion, the compound with CAS number 2034480-56-1 and product name 2-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}-3-methoxypyrazine represents a significant advancement in pharmaceutical research. Its complex structure, favorable physicochemical properties, and potential applications in various therapeutic areas make it a promising candidate for further development. As research continues to uncover new insights into its mechanisms of action and efficacy profiles, this compound has the potential to contribute significantly to future medical treatments.